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Compound of Interest

Compound Name: Citreamicin delta

Cat. No.: B1262642 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Citreamicin delta is a polycyclic xanthone antibiotic isolated from microorganisms such as

Micromonospora citrea and Streptomyces vinaceus.[1][2] As a member of the citreamicin

family, it is of interest to researchers in drug discovery and microbiology for its potential

antibacterial properties. Accurate and reproducible experimental results depend on the correct

preparation and handling of Citreamicin delta solutions. These application notes provide

detailed protocols for the solubilization, storage, and handling of Citreamicin delta in a

laboratory setting. Due to the limited availability of public data on the specific solubility and

stability of Citreamicin delta, the following protocols are based on the general properties of

related xanthone compounds and should be validated for specific experimental needs.

Chemical Properties
A summary of the key chemical properties of Citreamicin delta is provided in the table below.
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Property Value Source

Molecular Formula C₃₀H₂₁NO₁₁ PubChem

Molecular Weight 571.5 g/mol PubChem[1]

IUPAC Name

3,25-dihydroxy-7-

(hydroxymethyl)-24-methoxy-

7,10-dimethyl-9,20-dioxa-6-

azaheptacyclo[15.12.0.0²,¹⁴.0⁴,

¹².0⁶,¹⁰.0¹⁹,²⁸.0²¹,²⁶]nonacosa-

1(17),2,4(12),13,15,19(28),21(

26),22,24-nonaene-

5,8,18,27,29-pentone

PubChem[1]

Class Xanthone PubChem[1]

Recommended Solvents and Stock Solution
Preparation
The solubility of Citreamicin delta has not been extensively reported. Based on the general

solubility of polycyclic xanthones, Dimethyl Sulfoxide (DMSO) is recommended as the primary

solvent for preparing high-concentration stock solutions. For aqueous-based assays, further

dilution in an appropriate buffer or cell culture medium is necessary.

Table of Recommended Solvents for Stock Solutions:

Solvent
Recommended
Concentration

Notes

Dimethyl Sulfoxide (DMSO) 1-10 mM

Recommended for initial

solubilization to create a high-

concentration stock.

Ethanol 1-5 mM
May be a suitable alternative,

but solubility should be tested.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Citreamicin delta (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to

prevent contamination.

Weighing: Accurately weigh the desired amount of Citreamicin delta powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 0.5715 mg of Citreamicin delta
(Molecular Weight = 571.5 g/mol ).

Solubilization: Add the weighed Citreamicin delta to a sterile polypropylene tube. Add the

appropriate volume of DMSO to achieve a final concentration of 10 mM.

Mixing: Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle

warming in a 37°C water bath may aid in solubilization if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions
Materials:
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10 mM Citreamicin delta stock solution in DMSO

Sterile phosphate-buffered saline (PBS), cell culture medium, or other aqueous buffer

Sterile dilution tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Citreamicin delta stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired aqueous buffer to

achieve the final working concentration.

Important: The final concentration of DMSO in the working solution should be kept low

(typically <0.5%) to avoid solvent-induced cellular toxicity.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which may cause precipitation of the compound in aqueous solutions.

Use: Use the freshly prepared working solution immediately for your experiments.

Stability and Storage
The stability of Citreamicin delta in solution has not been definitively established. The

following are general recommendations:

Solution Type Storage Temperature Recommended Duration

Solid Powder -20°C Up to 1 year

Stock Solution in DMSO -20°C or -80°C Up to 6 months

Aqueous Working Solution 4°C
Use immediately; avoid

storage

Note: It is highly recommended to perform a stability study for your specific experimental

conditions.
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Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling Citreamicin delta.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Diagrams

Stock Solution Preparation Working Solution Preparation

Weigh Citreamicin delta Dissolve in DMSO Vortex to Mix Aliquot & Store at -80°C Thaw Stock Solution
For Experiment

Dilute in Aqueous Buffer Gentle Mixing Use Immediately

Click to download full resolution via product page

Caption: Workflow for the preparation of Citreamicin delta solutions.
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Caption: Factors influencing reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1262642#laboratory-preparation-of-citreamicin-delta-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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